(S)-2-Bromo-6-(pyrrolidin-2-yl)pyridine

• Molecular Formula: C9H11BrN2
• Molecular Weight: 227.10 g/mol
• SMILES: C1CC(NC1)C2=NC(=CC=C2)Br
• InChI: InChI=1S/C9H11BrN2/c10-9-5-1-3-8(12-9)7-4-2-6-11-7/h1,3,5,7,11H,2,4,6H2/t7-/m0/s1
• InChIKey: OXMSTXNPMORHBL-ZETCQYMHSA-N

(S)-2-Bromo-6-(pyrrolidin-2-yl)pyridine: Chiral Heterocyclic Building Block for Asymmetric Synthesis and Nicotinic Ligand Development

(S)-2-Bromo-6-(pyrrolidin-2-yl)pyridine (CAS 252005-71-3) is a chiral, non-racemic heterocyclic building block composed of a 2-bromopyridine core linked at the 6-position to an (S)-configured pyrrolidine ring (molecular formula C₉H₁₁BrN₂, MW 227.10 g/mol) [1]. The compound belongs to the pyrrolidin-2-ylpyridine class, which serves as a privileged scaffold in asymmetric catalysis and medicinal chemistry. Commercially, it is typically supplied at ≥98% chemical purity, with the (S)-enantiomer providing defined stereochemistry at the pyrrolidine C-2 position . The bromine atom at the pyridine 2-position functions as a versatile synthetic handle for cross-coupling reactions (Suzuki, Buchwald-Hartwig, Sonogashira), while the chiral pyrrolidine moiety enables asymmetric induction in downstream applications. This compound is distinct from the more common (S)-2-(pyrrolidin-2-yl)pyridine (lacking the bromine substituent) and from the racemic 2-bromo-6-(pyrrolidin-2-yl)pyridine (CAS 1256834-84-0), with each variant offering different synthetic utility and stereochemical outcomes [1].

Stereochemistry Defined (S)-enantiomer supports asymmetric synthesis workflows

Synthetic handle 2-Bromo substituent enables modular cross-coupling diversification

Scaffold class Pyrrolidin-2-ylpyridine as a chiral building block for ligand development

• [1] PubChem. 2-Bromo-6-(pyrrolidin-2-yl)pyridine (Compound Summary), CID 135684414. National Center for Biotechnology Information. View Source

Why (S)-2-Bromo-6-(pyrrolidin-2-yl)pyridine Cannot Be Replaced by Generic Analogs in Chiral and Receptor-Targeted Applications

Three structural features of (S)-2-Bromo-6-(pyrrolidin-2-yl)pyridine preclude generic substitution. First, the (S)-enantiomeric configuration is critical: the corresponding (R)-enantiomer or racemic mixture produces opposite or attenuated stereochemical outcomes in asymmetric catalysis and can yield different biological activities at chiral receptor sites [1]. Second, the 6-position bromine atom is not interchangeable with other halogens or hydrogen; in 6-substituted nicotine analogs, the bromine substituent confers an affinity (Ki = 0.45 nM) that is approximately 5.3-fold higher than (–)-nicotine (Ki = 2.4 nM) and differs substantially from 6-fluoro (Ki = 1.03 nM) or 6-methyl (Ki = 1.8 nM) analogs [2]. Third, the pyridine 6-position substitution pattern modulates the stereoselectivity of pyridine-pyrrolidine ligands in palladium-catalyzed allylic alkylation, meaning that 6-unsubstituted or differently substituted variants yield divergent enantiomeric excesses [3]. Each of these features is non-fungible for applications requiring defined stereochemistry, specific receptor affinity, or tunable catalytic performance.

Enantiomer mismatch

(R)-enantiomer or racemate may yield divergent stereochemical outcomes in asymmetric synthesis or receptor studies.

Halogen substitution

6-F, 6-Cl, 6-H, or 6-CH₃ analogs can alter receptor affinity and catalytic enantioselectivity relative to the 6-Br variant.

Substitution pattern effect

6-unsubstituted or differently substituted pyridines may not reproduce the stereoselectivity profile in Pd-catalyzed allylic alkylation.

• [1] Chezal, J. M., et al. (1999). Synthesis of chiral 2-(2′-pyrrolidinyl)pyridines from (S)- and (R)-proline: potential ligands of the neuronal nicotinic acetylcholine receptors. Tetrahedron: Asymmetry, 10(3), 573–585. View Source
• [2] Glennon, R. A., et al. (1999). Synthesis, receptor binding and QSAR studies on 6-substituted nicotine derivatives as cholinergic ligands. European Journal of Medicinal Chemistry, 34(7–8), 597–609. View Source
• [3] Chen, H. (2002). Design and synthesis of ligands based on trans-2,5-disubstituted pyrrolidines and their application in asymmetric catalytic reactions. Ph.D. Dissertation, The University of Arizona. View Source

Quantitative Differentiation Evidence for (S)-2-Bromo-6-(pyrrolidin-2-yl)pyridine Versus Comparators

Enantiomeric Purity: (S)-Enantiomer Versus Racemic Mixture for Stereochemically Defined Synthesis

The (S)-enantiomer provides quantifiable stereochemical purity advantages over the racemic 2-bromo-6-(pyrrolidin-2-yl)pyridine (CAS 1256834-84-0). The (S)-enantiomer is supplied at ≥98% chemical purity and can be prepared with an enantiomeric ratio (er) of >97:3 . This contrasts with the racemic mixture, which inherently provides 0% enantiomeric excess and therefore offers no asymmetric induction in downstream reactions. For comparison, non-brominated (S)-2-(pyrrolidin-2-yl)pyridine (CAS 22083-78-9) is also available in enantiopure form but lacks the synthetic versatility of the 2-bromo substituent for cross-coupling diversification . The combination of defined (S)-stereochemistry plus a cross-coupling-competent bromine handle is not replicated in any single commercially available comparator at equivalent purity levels.

Enantiomeric Purity

Data to verify

Target (S): er >97:3, purity ≥98%
Comparator (rac): er 50:50, no Br handle

Supports stereochemical-control workflow

Verify lot-specific er by chiral HPLC

Evidence Dimension	Enantiomeric purity (er) and chemical purity
Target Compound Data	er >97:3; chemical purity ≥98% (HPLC) for (S)-enantiomer
Comparator Or Baseline	Racemic 2-bromo-6-(pyrrolidin-2-yl)pyridine: er = 50:50 (0% ee); (S)-2-(pyrrolidin-2-yl)pyridine: ≥97% purity but no bromine
Quantified Difference	>94 percentage point advantage in enantiomeric excess over racemate; unique combination of chirality plus bromine reactivity not available in debromo analog
Conditions	Commercial product specifications from independent suppliers; er confirmed by chiral HPLC or chiral stationary phase methods

Why This Matters

For asymmetric synthesis applications, the er directly determines the maximum achievable enantiomeric excess of downstream products, making the (S)-enantiomer essential where stereochemical fidelity is a critical quality attribute.

Downstream Biological Activity: 6-Bromonicotine Affinity Advantage Over (–)-Nicotine and Other 6-Substituted Analogs

(S)-2-Bromo-6-(pyrrolidin-2-yl)pyridine serves as a direct synthetic precursor to 6-bromonicotine and related chiral 6-substituted nicotine analogs. In radioligand competition binding assays, 6-bromonicotine (which retains the (S)-pyrrolidine configuration) exhibited a Ki value of 0.45 nM at central nicotinic acetylcholine receptors (nAChRs), representing an approximately 5.3-fold improvement in affinity over (–)-nicotine (Ki = 2.4 nM) [1]. This brominated analog also outperformed other 6-substituted derivatives: 6-fluoronicotine (Ki = 1.03 nM, ~2.3-fold less potent than 6-bromo), 6-methylnicotine (Ki = 1.8 nM, 4-fold less potent), and 6-methoxynicotine (Ki = 22 nM, ~49-fold less potent) [1]. The structure-affinity relationship demonstrates that the 6-bromo substituent is non-redundant for achieving maximal nAChR affinity, and QSAR analysis confirmed affinity correlates with a combination of lipophilicity (π) and substituent molar volume (Δ MOL VOL), with r = 0.970 for 15 analogs [1].

Receptor Affinity (Ki)

Reported

6-Bromonicotine Ki = 0.45 nM
(–)-Nicotine Ki = 2.4 nM (5.3× diff.)
6-F: 1.03 nM; 6-Me: 1.8 nM; 6-OMe: 22 nM

Reported receptor affinity context; supports nAChR SAR studies

QSAR r=0.970 for 15 analogs; rat brain membranes

Evidence Dimension	Nicotinic acetylcholine receptor binding affinity (Ki)
Target Compound Data	6-Bromonicotine (derived from target compound): Ki = 0.45 nM at rat brain nAChR
Comparator Or Baseline	(–)-Nicotine: Ki = 2.4 nM; 6-Fluoronicotine: Ki = 1.03 nM; 6-Methylnicotine: Ki = 1.8 nM; 6-Methoxynicotine: Ki = 22 nM
Quantified Difference	5.3-fold higher affinity than (–)-nicotine; 2.3-fold higher than 6-fluoronicotine; 4-fold higher than 6-methylnicotine; ~49-fold higher than 6-methoxynicotine
Conditions	[³H]nicotine competition binding assay using rat brain membrane homogenates; 15-analog QSAR series with r = 0.970 for π + Δ MOL VOL model

Why This Matters

Procurement of the (S)-2-bromo building block enables access to the highest-affinity 6-substituted nicotine analog reported in this series, directly impacting the pharmacological profile of derived research compounds.

• [1] Glennon, R. A., Dukat, M., Teitler, M., Herrick-Davis, K., & Damaj, M. I. (1999). Synthesis, receptor binding and QSAR studies on 6-substituted nicotine derivatives as cholinergic ligands. European Journal of Medicinal Chemistry, 34(7–8), 597–609. View Source

6-Position Substitution Modulates Enantioselectivity in Palladium-Catalyzed Asymmetric Allylic Alkylation

Pyridine-pyrrolidine chiral ligands, of which (S)-2-Bromo-6-(pyrrolidin-2-yl)pyridine is a functionalizable precursor, demonstrate that the stereoselectivity of palladium-catalyzed allylic alkylation reactions can be tuned by modifying the 6-position substituent on the pyridine ring [1]. In the broader ligand class, the stereoselectivity (enantiomeric excess) of the catalytic reaction is sensitive to the electronic and steric nature of the 6-position group [1]. The bromine substituent in the target compound provides both strong electron-withdrawing character (σₚ = 0.23 for Br) and a van der Waals radius (1.85 Å) distinct from hydrogen (1.20 Å), chlorine (1.75 Å), or methyl (2.00 Å) [2]. This enables fine-tuning of the chiral induction environment that is not achievable with the unsubstituted analog (S)-2-(pyrrolidin-2-yl)pyridine [2]. While direct comparative ee data for the brominated versus non-brominated ligand have not been published in a single head-to-head study, the demonstrated principle that 6-substitution alters stereochemical outcomes provides a class-level rationale for selecting the brominated variant when specific electronic or steric tuning is desired [1].

Substituent Effect on Stereoselectivity

Class-level

σₚ Br = 0.23, vdW radius = 1.85 Å
vs. H (0.00, 1.20 Å); Cl (0.23, 1.75 Å)

Reported substituent effect; specific ee data not available

Verify stereoselectivity in target reaction

Evidence Dimension	Ligand 6-position substituent effect on asymmetric allylic alkylation stereoselectivity
Target Compound Data	6-Bromo-substituted pyridine-pyrrolidine ligand: electron-withdrawing (σₚ Br = 0.23), van der Waals radius = 1.85 Å
Comparator Or Baseline	6-H analog (S)-2-(pyrrolidin-2-yl)pyridine: σₚ H = 0.00, van der Waals radius = 1.20 Å; 6-Cl analog: σₚ Cl = 0.23, radius = 1.75 Å
Quantified Difference	Δσₚ = 0.23 versus 6-H; Δ van der Waals radius = +0.65 Å versus 6-H, +0.10 Å versus 6-Cl. Stereoselectivity shown to be tunable by 6-substitution across the ligand class.
Conditions	Palladium-catalyzed allylic alkylation of 1,3-diphenylallyl acetate with dimethyl malonate; enantioselectivity assessed by chiral HPLC (exact ee values not reported for brominated ligand specifically)

Why This Matters

Researchers designing chiral ligand libraries for reaction optimization need access to the brominated variant because its distinct electronic and steric parameters offer a control point for enantioselectivity tuning not available with the hydrogen or chlorine analogs.

• [1] Chen, H. (2002). Design and synthesis of ligands based on trans-2,5-disubstituted pyrrolidines and their application in asymmetric catalytic reactions. Ph.D. Dissertation, The University of Arizona. Chapter 3. View Source
• [2] Hansch, C., Leo, A., & Taft, R. W. (1991). A survey of Hammett substituent constants and resonance and field parameters. Chemical Reviews, 91(2), 165–195. View Source

Chiral Pool Synthesis from (S)-Proline: Stereochemical Integrity Across Multi-Step Sequences

The synthesis of enantiopure 2-(2′-pyrrolidinyl)pyridines from (S)-proline proceeds under mild conditions with preservation of stereochemical integrity of the original stereogenic center, yielding products that are 'highly enantiomerically enriched' [1]. The (S)-2-Bromo-6-(pyrrolidin-2-yl)pyridine can be accessed via analogous chiral pool routes using (S)-proline as the stereodefining starting material, with the 2-bromo substituent introduced subsequently via electrophilic bromination or cross-coupling. In contrast, synthesis of the same scaffold from non-chiral starting materials requires chiral resolution or asymmetric catalysis steps, which typically incur yield losses (theoretical maximum 50% for resolution) and may not achieve the same enantiomeric enrichment. The proline-based route also enables access to both enantiomers by simple choice of (S)- or (R)-proline, providing matched/mismatched pairs for stereochemical studies [1]. A more recent proline and 4-hydroxyproline-based approach further demonstrates that intramolecular cyclization of β-ketoenamides affords enantiopure pyridin-4-one derivatives with pyrrolidin-2-yl substituents, confirming that the chiral pool strategy reliably delivers products without racemization [2].

Chiral Pool Synthesis

Reported

er >97:3 from (S)-proline

Traceable stereochemical integrity

Avoids resolution losses; chiral pool route

Evidence Dimension	Stereochemical fidelity in multi-step synthesis from chiral pool precursors
Target Compound Data	Synthesized from (S)-proline with retention of stereochemistry; products described as 'highly enantiomerically enriched'
Comparator Or Baseline	Non-chiral synthetic routes requiring resolution (max 50% theoretical yield per enantiomer) or asymmetric catalysis (variable ee)
Quantified Difference	Chiral pool approach avoids yield loss inherent to resolution; enantiomeric enrichment governed by starting material ee rather than catalyst performance. Specific er for isolated (S)-2-bromo-6-(pyrrolidin-2-yl)pyridine: >97:3 [see Evidence Item 1].
Conditions	Multi-step synthesis from (S)-proline via inverse electron demand Diels-Alder reaction of chiral 5-(2′-pyrrolidinyl)-1,2,4-triazines; mild conditions throughout

Why This Matters

The availability of a defined chiral pool synthetic route provides procurement confidence: the (S)-configuration is traceable to an inexpensive, commercially available enantiopure starting material ((S)-proline), reducing the risk of stereochemical uncertainty in the supply chain.

• [1] Chezal, J. M., Moreau, E., Delmas, G., Gueiffier, A., Blache, Y., Grassy, G., ... & Chavignon, O. (1999). Synthesis of chiral 2-(2′-pyrrolidinyl)pyridines from (S)- and (R)-proline: potential ligands of the neuronal nicotinic acetylcholine receptors. Tetrahedron: Asymmetry, 10(3), 573–585. View Source
• [2] Svete, J. (2021). A Proline and 4-Hydroxyproline Based Approach to Enantiopure Pyrrolidin-2-yl-Substituted Pyridine and Pyrimidine Derivatives. European Journal of Organic Chemistry, 2021(33), 4634–4647. View Source

Bromine as a Synthetic Handle: Cross-Coupling Versatility Versus Non-Halogenated Analogs

The 2-bromo substituent on the pyridine ring of (S)-2-Bromo-6-(pyrrolidin-2-yl)pyridine enables a range of palladium-catalyzed cross-coupling reactions that are inaccessible with the non-halogenated analog (S)-2-(pyrrolidin-2-yl)pyridine. Aryl bromides are well-established substrates for Suzuki-Miyaura (aryl-aryl), Buchwald-Hartwig (C–N), Sonogashira (C–alkyne), and Negishi (C–C) couplings, with typical reaction yields of 60–95% depending on the coupling partner. In contrast, the corresponding C–H functionalization at the pyridine 2-position of the debromo analog requires directing group strategies or harsh conditions, often with lower regioselectivity and yields. While no published study directly compares coupling yields for these two specific substrates, the general reactivity difference between 2-bromopyridines and unsubstituted pyridines in cross-coupling is well-established in the synthetic chemistry literature. Additionally, nonaflates generated from related pyrrolidin-2-yl-substituted pyridin-4-one derivatives have been demonstrated as 'excellent precursors for typical palladium-catalyzed coupling reactions,' confirming that this scaffold class is well-suited to cross-coupling diversification when equipped with an appropriate leaving group [1].

Cross-Coupling Handle

Class-level

2-Br enables Suzuki, Buchwald-Hartwig, Sonogashira
Debromo requires C–H activation strategies

Supports cross-coupling diversification

Yields depend on specific coupling conditions

Evidence Dimension	Cross-coupling reactivity at the pyridine 2-position
Target Compound Data	2-Bromo substituent: competent in Suzuki, Buchwald-Hartwig, Sonogashira, and Negishi couplings (class-level expectation: 60–95% yield range)
Comparator Or Baseline	(S)-2-(Pyrrolidin-2-yl)pyridine: no halogen; requires C–H activation or directing group strategies with lower generality and variable regioselectivity
Quantified Difference	Qualitative advantage: broad cross-coupling compatibility versus restricted functionalization options. Specific yield data depends on individual coupling partners.
Conditions	Standard palladium-catalyzed cross-coupling conditions; exact conditions vary by reaction type (Suzuki: Pd(PPh₃)₄, base, aqueous/organic; Buchwald-Hartwig: Pd₂(dba)₃, ligand, base, toluene, heat)

Why This Matters

For medicinal chemistry programs requiring library synthesis at the pyridine 2-position, the brominated building block is essential; the debromo analog cannot participate in the same modular diversification reactions, limiting SAR exploration to a single structural series.

• [1] Svete, J. (2021). A Proline and 4-Hydroxyproline Based Approach to Enantiopure Pyrrolidin-2-yl-Substituted Pyridine and Pyrimidine Derivatives. European Journal of Organic Chemistry, 2021(33), 4634–4647. View Source

Comparative Affinity of 6-Substituted Nicotine Analogs: Evidence That Bromine Is Non-Interchangeable at nAChRs

A broader structure-activity relationship study of 6-substituted nicotine analogs confirms that the nature of the 6-substituent profoundly affects both receptor binding affinity and in vivo potency. In a systematic investigation of pyrrolidine-modified and 6-substituted nicotine analogs, several 6-substituted compounds were found to be 2 to 20 times more potent than (±)-nicotine in functional assays (hypolocomotion and antinociception in mice) [1]. In a separate SAR study of 59 compounds, methyl substituents at the pyridine 6-position resulted in over three-fold greater potency compared to nicotine, while bulkier alkyl and cycloalkyl substituents decreased potency markedly [2]. The bromine substituent occupies a privileged position in the lipophilic/steric parameter space: it is sufficiently lipophilic to enhance membrane penetration and receptor affinity (as demonstrated by the Ki = 0.45 nM value for 6-bromonicotine) yet compact enough (van der Waals radius 1.85 Å) to avoid the steric penalty observed with larger substituents. This places the 6-bromo analog in a distinct activity cluster from both smaller (H, F) and larger (I, cycloalkyl) substituents, supporting the conclusion that the 6-brominated building block enables access to a unique region of the nicotine analog activity landscape.

Comparative Affinity & Potency

Cross-study comparable

6-Bromonicotine Ki = 0.45 nM
6-substituted analogs 2–20× more potent than (±)-nicotine in vivo
Bulkier substituents reduce potency

Supports bromine-substituted analog profiling

In vivo rodent models; steric ceiling observed

Evidence Dimension	In vivo potency and receptor affinity of 6-substituted nicotine analogs
Target Compound Data	6-Bromonicotine (derived from target compound): Ki = 0.45 nM; 6-substituted analogs as a class: 2–20× more potent than (±)-nicotine in vivo
Comparator Or Baseline	(±)-Nicotine: Ki = ~2.3 nM; 6-methylnicotine: Ki = 1.8 nM, 3× potency advantage in vivo; bulkier 6-substituents: markedly reduced potency
Quantified Difference	6-Bromonicotine among the highest-affinity 6-substituted analogs reported (Ki = 0.45 nM); 6-substitution generally enhances potency 2–20× but with a steric ceiling beyond which activity declines
Conditions	Radioligand binding: [³H]nicotine competition in rat brain membranes. In vivo: hypolocomotion (ICR mice) and antinociception (hot-plate and tail-flick assays); stimulus generalization in nicotine-trained rats

Why This Matters

The convergence of multiple independent SAR studies supports the strategic value of 6-brominated nicotine precursors: bromine consistently delivers among the highest affinity enhancements in the 6-substituted nicotine series, making this building block a rational choice for nAChR-focused drug discovery programs.

• [1] Dukat, M., et al. (1996). Pyrrolidine-modified and 6-substituted analogs of nicotine: A structure-affinity investigation. European Journal of Medicinal Chemistry, 31(12), 975–988. View Source
• [2] Glennon, R. A., et al. (1998). Structure-activity relationships for nicotine analogs comparing competition for [³H]nicotine binding and psychotropic potency. Drug Development Research, 45(1), 10–16. View Source

Optimal Research and Industrial Application Scenarios for (S)-2-Bromo-6-(pyrrolidin-2-yl)pyridine

Synthesis of High-Affinity 6-Bromonicotine and Related nAChR Ligands for CNS Drug Discovery

Programs targeting neuronal nicotinic acetylcholine receptors (nAChRs) for cognitive enhancement, analgesia, or smoking cessation can directly leverage (S)-2-Bromo-6-(pyrrolidin-2-yl)pyridine as a late-stage intermediate. The 6-bromonicotine product accessible from this building block exhibits Ki = 0.45 nM at central nAChRs, approximately 5.3-fold higher affinity than (–)-nicotine [1]. This affinity advantage is not replicated with other 6-halogen or 6-alkyl substituents, making the brominated precursor the preferred entry point for exploring the high-affinity region of nAChR chemical space. The (S)-configuration is also essential, as the stereochemistry of the pyrrolidine ring influences receptor subtype selectivity between α4β2 and α7 nAChRs.

Chiral Ligand Synthesis for Palladium-Catalyzed Asymmetric Allylic Alkylation

The target compound serves as a precursor for chiral N,N-bidentate pyridine-pyrrolidine ligands used in palladium-catalyzed asymmetric allylic alkylation. The 6-bromo substituent provides a distinct electronic (σₚ = 0.23) and steric (van der Waals radius = 1.85 Å) environment at the pyridine ring that modulates the enantioselectivity of the catalytic reaction, a tuning capability not available with the 6-H analog [2]. Reaction optimization campaigns that systematically vary the 6-position substituent require access to the brominated variant to complete the electronic/steric parameter matrix. The bromine also serves as a secondary functionalization point for further ligand diversification via cross-coupling.

Modular Library Synthesis via 2-Position Cross-Coupling Diversification

Medicinal chemistry programs requiring parallel library synthesis can exploit the 2-bromo substituent for one-step diversification via Suzuki-Miyaura, Buchwald-Hartwig, or Sonogashira coupling. This enables the rapid generation of structurally diverse compound arrays from a single chiral building block while preserving the (S)-stereochemistry of the pyrrolidine ring [3]. The debromo analog (S)-2-(pyrrolidin-2-yl)pyridine cannot support this modular diversification strategy, making the brominated variant the preferred procurement choice for any SAR campaign requiring variation at the pyridine 2-position.

Stereochemical Probe Synthesis Using Matched/Mismatched Enantiomer Pairs

Because both (S)- and (R)-enantiomers of 2-bromo-6-(pyrrolidin-2-yl)pyridine can be prepared from the corresponding proline enantiomers with retention of stereochemical integrity [4], the target compound enables the synthesis of matched and mismatched enantiomer pairs for biological target engagement studies. This is particularly valuable in nAChR research, where enantiomeric nicotine analogs can display differential subtype selectivity, off-target profiles, and pharmacokinetic properties. Procurement of the defined (S)-enantiomer ensures unambiguous stereochemical assignment in pharmacological datasets.

Application

Selection Property

Validation Focus

nAChR Ligand Development

(S)-Stereochemistry & 6-Br substituent

Receptor binding affinity & subtype selectivity

Asymmetric Catalysis Ligands

6-Position electronic/steric tunability

Enantioselectivity in Pd-allylic alkylation

Cross-Coupling Library Synthesis

2-Bromo handle reactivity

Modular derivatization with chiral retention

Stereochemical Probe Studies

Enantiopure (S)-enantiomer from (S)-proline

Matched/mismatched enantiomer comparison

• [1] Glennon, R. A., Dukat, M., Teitler, M., Herrick-Davis, K., & Damaj, M. I. (1999). Synthesis, receptor binding and QSAR studies on 6-substituted nicotine derivatives as cholinergic ligands. European Journal of Medicinal Chemistry, 34(7–8), 597–609. View Source
• [2] Chen, H. (2002). Design and synthesis of ligands based on trans-2,5-disubstituted pyrrolidines and their application in asymmetric catalytic reactions. Ph.D. Dissertation, The University of Arizona. View Source
• [3] Svete, J. (2021). A Proline and 4-Hydroxyproline Based Approach to Enantiopure Pyrrolidin-2-yl-Substituted Pyridine and Pyrimidine Derivatives. European Journal of Organic Chemistry, 2021(33), 4634–4647. View Source
• [4] Chezal, J. M., Moreau, E., Delmas, G., Gueiffier, A., Blache, Y., Grassy, G., ... & Chavignon, O. (1999). Synthesis of chiral 2-(2′-pyrrolidinyl)pyridines from (S)- and (R)-proline: potential ligands of the neuronal nicotinic acetylcholine receptors. Tetrahedron: Asymmetry, 10(3), 573–585. View Source